molecular formula C63H120O9 B8822738 Keyhole limpet hemocyanin CAS No. 9013-72-3

Keyhole limpet hemocyanin

Cat. No.: B8822738
CAS No.: 9013-72-3
M. Wt: 1021.6 g/mol
InChI Key: NECYLMLMGRVXJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Keyhole limpet hemocyanin is an immune modulator, given as a vaccine to help the body respond to cancer. A natural protein isolated from the marine mollusc keyhole limpet. This compound is an immunogenic carrier protein that, in vivo, increases antigenic immune responses to haptens and other weak antigens such as idiotype proteins.
This compound is a natural protein isolated from the marine mollusc keyhole limpet. this compound is an immunogenic carrier protein that, in vivo, increases antigenic immune responses to haptens and other weak antigens such as idiotype proteins. (NCI04)
Metalloproteins that function as oxygen transport proteins in the HEMOLYMPH of MOLLUSKS and ARTHROPODS. They are characterized by two copper atoms, coordinated with HISTIDINE residues, that reversibly bind a single oxygen molecule;  they do not contain HEME groups.

Properties

Key on ui mechanism of action

Keyhole Limpet Hemocyanin (KLH) is generally a very efficient coupling agent. It is the most common carrier protein used in the preparation of hapten conjugates. KLH is composed of five subunits. It is lysine rich with a large number of available primary amines to facilitate conjugation, antibody production and promote peptide attachment after dissociation.

CAS No.

9013-72-3

Molecular Formula

C63H120O9

Molecular Weight

1021.6 g/mol

IUPAC Name

2-hydroxyethyl 2-methyloctadec-9-enoate;1-hydroxypropan-2-yl octadec-9-enoate;2-hydroxypropyl octadec-9-enoate

InChI

InChI=1S/3C21H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(2)21(23)24-19-18-22;1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)24-19-20(2)22;1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)24-20(2)19-22/h3*10-11,20,22H,3-9,12-19H2,1-2H3

InChI Key

NECYLMLMGRVXJM-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC=CCCCCCCCC(=O)OCC(C)O.CCCCCCCCC=CCCCCCCCC(=O)OC(C)CO.CCCCCCCCC=CCCCCCCC(C)C(=O)OCCO

physical_description

Powder;  [Sigma-Aldrich MSDS]

Origin of Product

United States

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